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Abstract

Mercury(l) chromate (Hg=CrOa) is a water-insoluble, red crystalline powder.[1][2] While its
direct application as a reagent in routine analytical chemistry is not well-documented in readily
available literature, its constituent ions, mercury(l) and chromate, are of significant interest in
various analytical methods. This document provides a detailed overview of the most relevant
analytical application involving mercury and chromate ions: the mercurimetric titration for the
determination of chloride ions, which historically used chromate as an indicator. Due to the high
toxicity of both mercury and chromate compounds, extreme caution and proper disposal are
mandatory when handling these substances.[3][4]

Properties of Mercury(l) Chromate

Mercury(l) chromate is a dense, red powder that is practically insoluble in water.[1] It can be
synthesized by the reaction of a soluble mercury(l) salt, such as mercury(l) nitrate, with a
soluble chromate salt, like sodium chromate.[1]

Table 1: Physical and Chemical Properties of Mercury(l) Chromate
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Property Value
Chemical Formula Hg2CrOa

Molar Mass 517.18 g/mol [2]
Appearance Red powder[1]
Solubility in Water Insoluble[1]
CAS Number 13465-34-4[2]

Primary Analytical Application: Mercurimetric
Titration of Chloride

A significant analytical method involving mercury salts is the mercurimetric titration for the
determination of chloride ions in agueous solutions.[5][6] This method is based on the reaction
of mercuric ions (Hg?*) with chloride ions (CI~) to form a stable, soluble complex, mercuric
chloride (HgClI2).[5][7] While modern methods often use diphenylcarbazone as an indicator,
historically, chromate ions (CrO42~) have been used for endpoint detection, analogous to the
Mohr method for argentometric titrations.[3][8]

Principle of the Method

The titration involves the addition of a standard solution of a soluble mercuric salt, typically
mercuric nitrate (Hg(NOs)2), to the sample containing chloride ions. The reaction proceeds as
follows:

Hg?*(aq) + 2Cl-(aq) — HgClz(aq)[5]

The endpoint of the titration is reached when all the chloride ions have been complexed by the
mercuric ions. To visually detect this endpoint, an indicator is used. When potassium chromate
(K2CrOa) is used as an indicator, the first excess of Hg?* ions reacts with the chromate ions to
form a colored precipitate of mercury(ll) chromate (HgCrOa), indicating the completion of the
reaction with chloride.[8]

2Hg?*(aq) + CrO42—(aq) — Hg2CrOa(s) (red-brown precipitate)
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The optimal pH range for this titration is between 6.5 and 10.[3]

Experimental Protocol: Determination of Chloride by
Mercurimetric Titration

This protocol outlines the steps for determining the chloride ion concentration in a water
sample using mercurimetric titration with potassium chromate as an indicator.

Materials and Reagents:

» Standard mercuric nitrate solution (0.0141 N)

e Potassium chromate indicator solution (5% w/v)

o Standard sodium chloride solution (0.0141 N) for standardization
e Burette, 50 mL, Class A

» Pipettes, various sizes

o Erlenmeyer flasks, 250 mL

e Deionized water

e Sample containing an unknown concentration of chloride ions
Procedure:

e Standardization of Mercuric Nitrate Solution:

o

Pipette 25.00 mL of the standard sodium chloride solution into a 250 mL Erlenmeyer flask.

[¢]

Add approximately 75 mL of deionized water.

o

Add 1 mL of potassium chromate indicator solution. The solution will turn a lemon-yellow
color.[3]

[¢]

Titrate with the mercuric nitrate solution while constantly swirling the flask.
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[e]

The endpoint is reached upon the first appearance of a permanent faint red-brown tinge.

[3]

Record the volume of mercuric nitrate solution used.

[e]

o

Repeat the titration at least two more times and calculate the average volume.

[¢]

Calculate the exact normality of the mercuric nitrate solution.

e Titration of the Unknown Sample:
o Pipette 25.00 mL of the unknown chloride sample into a 250 mL Erlenmeyer flask.
o Add approximately 75 mL of deionized water.
o Add 1 mL of potassium chromate indicator solution.

o Titrate with the standardized mercuric nitrate solution to the same faint red-brown endpoint
as in the standardization step.

o Record the volume of titrant used.
o Repeat the titration for a total of three trials.
o Calculations:

o Calculate the concentration of chloride in the unknown sample using the following formula:
Chloride (mg/L) = (V_Hg(NOs)2 x N_Hg(NOs3)2 x 35.45 x 1000) / V_sample Where:

V_Hg(NOs)2 = Volume of mercuric nitrate solution used for the sample (mL)

N_Hg(NOs)2 = Normality of the mercuric nitrate solution

35.45 = Molar mass of chlorine ( g/mol)

V_sample = Volume of the sample (mL)

Table 2: Example Data for Mercurimetric Titration of Chloride
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Volume of
Volume of Volume of Calculated
Volume of Hg(NOs)2 .
. Unknown Hg(NOs)2 Chloride
Trial Standard (mL) for
. Sample (mL) for Conc.
NaCl (mL) Standardiza
. (mL) Sample (mglL)
tion
1 25.00 24.95 25.00 15.20 215.3
2 25.00 25.05 25.00 15.25 216.0
3 25.00 25.00 25.00 15.22 215.6
Average 25.00 25.00 25.00 15.22 215.6

Assuming a standardized Hg(NOs)2z normality of 0.0141 N.

Interferences

Several ions can interfere with the mercurimetric titration of chloride. Bromide and iodide ions
will be titrated along with chloride, leading to erroneously high results.[7] Chromate and sulfite
ions may interfere if present in high concentrations.[7] It is crucial to be aware of the sample
matrix and potential interferences before performing the analysis.

Visualizations
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Caption: Workflow for the mercurimetric determination of chloride.
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Caption: Chemical principles of mercurimetric titration with chromate indicator.

Safety and Disposal

Mercury and its compounds, as well as chromates, are highly toxic and carcinogenic.[3] All
handling of these chemicals should be performed in a well-ventilated fume hood with
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. All
waste generated from these procedures must be collected and disposed of as hazardous
waste according to institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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